Cas no 157949-12-7 (Benzenemethanamine, N-3-butenyl-N-2-propenyl-)
157949-12-7 structure
Product Name:Benzenemethanamine, N-3-butenyl-N-2-propenyl-
CAS No:157949-12-7
MF:C14H19N
MW:201.30736374855
CID:1335468
PubChem ID:15361605
Update Time:2025-04-20
Benzenemethanamine, N-3-butenyl-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-3-butenyl-N-2-propenyl-
- N-benzyl-N-prop-2-enylbut-3-en-1-amine
- 157949-12-7
- DTXSID00571982
- N-Benzyl-N-(prop-2-en-1-yl)but-3-en-1-amine
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- Inchi: 1S/C14H19N/c1-3-5-12-15(11-4-2)13-14-9-7-6-8-10-14/h3-4,6-10H,1-2,5,11-13H2
- InChI Key: AIFYGKFTTXFWJD-UHFFFAOYSA-N
- SMILES: N(CC=C)(CC1C=CC=CC=1)CCC=C
Computed Properties
- Exact Mass: 201.15187
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenemethanamine, N-3-butenyl-N-2-propenyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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